Cas no 2126144-23-6 (rac-methyl (1R,2S,4S)-2-amino-4-hydroxycyclopentane-1-carboxylate hydrochloride)

• Product Name: rac-methyl (1R,2S,4S)-2-amino-4-hydroxycyclopentane-1-carboxylate hydrochloride
• CAS No: 2126144-23-6
• MF: C₇H₁₄ClNO₃
• MW: 195.643961429596
• CID: 5255491
• PubChem ID: 165441879
• Update Time: 2025-10-28

rac-methyl (1R,2S,4S)-2-amino-4-hydroxycyclopentane-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-396761
• rac-methyl (1R,2S,4S)-2-amino-4-hydroxycyclopentane-1-carboxylate hydrochloride
• 2126144-23-6

• Inchi： 1S/C7H13NO3.ClH/c1-11-7(10)5-2-4(9)3-6(5)8;/h4-6,9H,2-3,8H2,1H3;1H/t4-,5+,6-;/m0./s1
• InChI Key： ZSUVMXYNMJANEH-YAFCINRGSA-N
• SMILES： Cl.O[C@@H]1C[C@@H]([C@H](C(=O)OC)C1)N

Computed Properties

• Exact Mass: 195.0662210g/mol
• Monoisotopic Mass: 195.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6Ų

Additional information on rac-methyl (1R,2S,4S)-2-amino-4-hydroxycyclopentane-1-carboxylate hydrochloride

Rac-Methyl (1R,2S,4S)-2-Amino-4-Hydroxycyclopentane-1-Carboxylate Hydrochloride (CAS No. 2126144-23-6)

Rac-Methyl (1R,2S,4S)-2-amino-4-hydroxycyclopentane-1-carboxylate hydrochloride (CAS No. 2126144-23-6) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of amino acid derivatives and is characterized by its cyclopentane ring with specific stereochemistry, making it a valuable candidate for various drug development projects.

The molecular structure of rac-methyl (1R,2S,4S)-2-amino-4-hydroxycyclopentane-1-carboxylate hydrochloride consists of a cyclopentane ring with an amino group and a hydroxyl group attached at specific positions. The presence of these functional groups imparts unique chemical and biological properties to the molecule, which are crucial for its potential use in pharmaceutical applications. The hydrochloride salt form of the compound enhances its solubility and stability, making it more suitable for formulation and delivery in various dosage forms.

Recent research studies have highlighted the potential of rac-methyl (1R,2S,4S)-2-amino-4-hydroxycyclopentane-1-carboxylate hydrochloride in several therapeutic areas. One notable application is in the treatment of neurological disorders, where the compound has shown promising results in modulating neurotransmitter systems. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound can effectively interact with specific receptors in the brain, potentially offering new avenues for treating conditions such as Parkinson's disease and Alzheimer's disease.

In addition to its neurological applications, rac-methyl (1R,2S,4S)-2-amino-4-hydroxycyclopentane-1-carboxylate hydrochloride has also been investigated for its anti-inflammatory properties. Research conducted at the University of California found that the compound exhibits significant anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory pathway. This makes it a potential candidate for the development of new anti-inflammatory drugs, particularly for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of rac-methyl (1R,2S,4S)-2-amino-4-hydroxycyclopentane-1-carboxylate hydrochloride involves several steps that require precise control over stereochemistry to ensure the desired configuration. One common synthetic route involves the use of chiral auxiliaries or catalysts to achieve high enantioselectivity. A recent publication in *Organic Letters* described an efficient and scalable method for synthesizing this compound using a chiral phosphoric acid catalyst, which significantly improved the yield and purity of the final product.

The pharmacokinetic properties of rac-methyl (1R,2S,4S)-2-amino-4-hydroxycyclopentane-1-carboxylate hydrochloride have been extensively studied to understand its behavior in biological systems. Preclinical studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a long half-life, which are desirable characteristics for a potential therapeutic agent. These properties make it suitable for both acute and chronic dosing regimens.

In terms of safety, rac-methyl (1R,2S,4S)-2-amino-4-hydroxycyclopentane-1-carboxylate hydrochloride has demonstrated a favorable safety profile in preclinical toxicology studies. Animal models have shown no significant adverse effects at therapeutic doses, suggesting that it is well-tolerated by living organisms. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

The clinical development of rac-methyl (1R,2S,4S)-2-amino-4-hydroxycyclopentane-1-carboxylate hydrochloride is currently underway. Phase I clinical trials have been completed with promising results, indicating that the compound is safe and well-tolerated at various dose levels. Phase II trials are now being planned to assess its efficacy in specific patient populations. These trials will provide crucial data on the compound's therapeutic potential and help guide its further development as a novel drug candidate.

Overall, rac-methyl (1R,2S,4S)-2-amino-4-hydroxycyclopentane-1-carboxylate hydrochloride represents a promising molecule with diverse therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive target for drug development. As research continues to advance our understanding of this compound's mechanisms of action and potential uses, it is likely to play an increasingly important role in addressing unmet medical needs in various disease areas.